Cas no 499209-44-8 (Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate)

• Product Name: Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate
• CAS No: 499209-44-8
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 4937519
• Update Time: 2025-05-20

Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl 1-oxoisochroman-3-carboxylate
• butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate
• butyl 1-oxo-3,4-dihydroisochromene-3-carboxylate
• SMR000072184
• MLS000087988
• HMS1591G01
• HMS2425N20
• butyl 1-oxoisochromane-3-carboxylate
• STK867495
• ST50078253
• Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate

• Inchi： 1S/C14H16O4/c1-2-3-8-17-14(16)12-9-10-6-4-5-7-11(10)13(15)18-12/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： SOACZEKLCAOMDI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1C(=O)OCCCC)=O

Computed Properties

• Exact Mass: 248.10485899 g/mol
• Monoisotopic Mass: 248.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6
• Molecular Weight: 248.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate

Recent Advances in the Study of Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate (CAS: 499209-44-8)

Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate (CAS: 499209-44-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isochromene scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The isochromene core is a privileged structure in medicinal chemistry, often associated with diverse biological activities. Researchers have reported novel synthetic routes to produce Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate with higher yields and purity, which is critical for its application in drug discovery and development.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its anti-inflammatory properties. The results demonstrated significant inhibition of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Another study highlighted its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, further expanding its therapeutic scope.

Pharmacokinetic studies have also been conducted to understand the absorption, distribution, metabolism, and excretion (ADME) profiles of Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate. These studies are crucial for determining its suitability as a drug candidate. Preliminary data indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic efficacy.

Despite the promising findings, challenges remain in the clinical translation of this compound. Issues such as toxicity, selectivity, and scalability of synthesis need to be addressed. Future research directions may include structural modifications to improve its pharmacological profile and the exploration of its synergistic effects with other therapeutic agents.

In conclusion, Butyl 1-oxo-3,4-dihydro-1H-isochromene-3-carboxylate (CAS: 499209-44-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Continued investigation into its biological activities and synthetic optimization will be essential for unlocking its full therapeutic potential.